N,N-dimethylmorpholine-4-sulfonamide solubility in water vs organic solvents
N,N-dimethylmorpholine-4-sulfonamide solubility in water vs organic solvents
Technical Guide: Solubility Profiling and Solvent Selection for N,N-dimethylmorpholine-4-sulfonamide
Part 1: Executive Summary & Physicochemical Profile
The Molecule: N,N-dimethylmorpholine-4-sulfonamide (CAS: 5433-57-8) The Challenge: Unlike primary sulfonamides (e.g., sulfamethoxazole), which are amphoteric and pH-sensitive, this tertiary sulfonamide derivative is chemically neutral.[1] Its solubility behavior is governed almost exclusively by polarity and hydrogen-bonding potential rather than ionization states.[1] This guide provides a definitive framework for predicting, measuring, and exploiting its solubility profile in drug development and synthesis.[1]
Core Physicochemical Metrics
| Property | Value | Implication for Solubility |
| Molecular Weight | 194.25 g/mol | Low MW favors high solubility in compatible solvents.[1] |
| LogP (Predicted) | -1.0 (approx.)[1][2] | Hydrophilic. Significant water solubility is expected.[1] |
| H-Bond Donors | 0 | No acidic protons; pH will not drive solubility changes.[1] |
| H-Bond Acceptors | 4 (O, N atoms) | Strong interaction with protic solvents (Water, MeOH).[1] |
| Electronic State | Neutral | Non-ionizable in physiological pH range (unlike primary sulfonamides).[1] |
Part 2: Solubility Landscape (Water vs. Organic)
The solubility of N,N-dimethylmorpholine-4-sulfonamide follows a distinct "Polarity Gradient."[1] As a Senior Scientist, I categorize solvents into three tiers based on interaction mechanisms.
Aqueous Solubility (The "Hydrophilic Anchor")[1]
-
Behavior: Highly soluble.[1]
-
Mechanism: The morpholine ether oxygen and the sulfonyl oxygens (
) act as potent hydrogen bond acceptors.[1] The negative LogP (-1.[1]0) confirms that the molecule prefers the aqueous phase over lipophilic phases.[1] -
Critical Insight: Because the sulfonamide nitrogen is fully substituted (dimethyl), there is no acidic proton.[1] Do not attempt to increase solubility by adding NaOH. Unlike primary sulfonamides, this molecule will not form a water-soluble salt in basic conditions.[1] It remains neutral.
Organic Solvent Compatibility
| Solvent Class | Representative Solvents | Solubility Prediction | Mechanistic Rationale |
| Polar Aprotic | DMSO, DMF, DMAc | Excellent (>100 mg/mL) | Dipole-dipole interactions align perfectly with the sulfonyl moiety.[1] Ideal for stock solutions.[1] |
| Polar Protic | Methanol, Ethanol | Good to High | Solvent acts as H-bond donor to the sulfonyl/morpholine acceptors.[1] |
| Chlorinated | Dichloromethane (DCM), Chloroform | Moderate to Good | Sufficient polarity to solvate the sulfonamide core; useful for extraction from aqueous phases if "salting out" is employed.[1] |
| Non-Polar | Hexane, Heptane, Toluene | Poor / Insoluble | Lack of H-bonding capability and low dielectric constant cannot overcome the crystal lattice energy of the polar sulfonamide.[1] |
Part 3: Experimental Protocols (Self-Validating Systems)
Do not rely on literature values alone. Batch-to-batch variation in crystallinity can alter dissolution rates.[1] Use this 3-Tier Screen to validate solubility for your specific lot.
Protocol A: The "Visual Saturation" Screen (Tier 1)
Use this for rapid solvent selection.[1]
-
Preparation: Weigh 10 mg of N,N-dimethylmorpholine-4-sulfonamide into a clear HPLC vial.
-
Addition: Add solvent in 100 µL increments (starting with 100 µL = 100 mg/mL concentration).
-
Agitation: Vortex for 30 seconds after each addition. Sonication (5 mins) is required to break crystal lattices.[1]
-
Observation:
-
Endpoint: Record the volume required to achieve full clarity.
Protocol B: Thermodynamic Equilibrium Solubility (Tier 2)
Use this for precise quantitative data (e.g., for formulation).
-
Excess: Add excess solid (e.g., 50 mg) to 1 mL of solvent (Water, MeOH, DCM).[1]
-
Equilibration: Shake at constant temperature (25°C) for 24 hours.
-
Filtration: Filter supernatant through a 0.22 µm PTFE filter (ensure filter compatibility).
-
Quantification: Analyze filtrate via HPLC-UV (254 nm) or LC-MS against a standard curve prepared in DMSO.
Part 4: Visualization of Workflows
Figure 1: Solvent Selection Decision Tree
Caption: Logic flow for selecting the optimal solvent based on process requirements (Reaction vs. Extraction).
Figure 2: The "Salting Out" Extraction Strategy
Caption: Due to high water solubility (LogP -1), standard extraction fails.[1] This workflow forces the molecule into the organic phase.[1]
Part 5: Strategic Applications in Synthesis
1. The "Polar Scaffold" Advantage: In drug discovery, this moiety is often used to lower the LogP of a lipophilic drug candidate.[1] By attaching the N,N-dimethylmorpholine-4-sulfonamide group, you introduce polarity without introducing a proton donor, maintaining membrane permeability while improving solubility in plasma.[1]
2. Purification by "Reverse" Extraction: Since the molecule is highly water-soluble:[1]
-
Impurity Removal: If your target product is lipophilic (LogP > 2) and you used N,N-dimethylmorpholine-4-sulfonamide as a reagent in excess, you can wash the organic reaction mixture with water.[1] The reagent (LogP -1) will partition into the water, leaving your product in the organic phase.[1] This is a highly efficient purification tactic that avoids chromatography.[1]
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 223610, N,N-Dimethylmorpholine-4-sulfonamide.[1] Retrieved February 22, 2026 from [Link][1]
-
Matrix Fine Chemicals. Product Specification: N,N-Dimethylmorpholine-4-sulfonamide (CAS 5433-57-8).[1][3][4] Retrieved February 22, 2026 from [Link][1]
-
Perlovich, G. L., et al. (2013). Impact of Sulfonamide Structure on Solubility and Transfer Processes.[1] Journal of Chemical & Engineering Data.[1] (Contextual reference for sulfonamide solubility trends). Retrieved from [Link]
-
Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability.[1] Journal of Pharmacological and Toxicological Methods.[1] (Foundational theory for LogP analysis).[1]
Sources
- 1. n,n-Dimethylmorpholine-4-sulfonamide | C6H14N2O3S | CID 223610 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. PubChemLite - N,n-dimethylmorpholine-4-sulfonamide (C6H14N2O3S) [pubchemlite.lcsb.uni.lu]
- 3. N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8 [matrix-fine-chemicals.com]
- 4. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
